Cas no 2102121-34-4 (1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate)
1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate is a heterocyclic compound featuring a fused thiazolo[4,5-c]pyridine core with a carboxylate ester functionality. This structure is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The tert-butyl ester group enhances stability and solubility, facilitating handling and further synthetic modifications. The 7-oxo moiety and thiazole ring contribute to its reactivity, enabling selective functionalization at multiple sites. Its rigid bicyclic framework offers a scaffold for designing compounds with improved binding affinity and selectivity. This compound is valuable for researchers exploring novel pharmacophores in drug discovery.
2102121-34-4 structure
Product Name:1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate
CAS No:2102121-34-4
MF:C11H14N2O3S
MW:254.305461406708
CID:6135230
PubChem ID:129275050
Update Time:2026-03-11
1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate
- tert-Butyl 7-oxo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
- EN300-37462532
- SCHEMBL19019830
- 2102121-34-4
- tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
-
- Inchi: 1S/C11H14N2O3S/c1-11(2,3)16-10(15)13-4-7-9(8(14)5-13)17-6-12-7/h6H,4-5H2,1-3H3
- InChI Key: RUHKKIITWIQVHU-UHFFFAOYSA-N
- SMILES: C1N(C(OC(C)(C)C)=O)CC(=O)C2SC=NC1=2
Computed Properties
- Exact Mass: 254.07251349g/mol
- Monoisotopic Mass: 254.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- Density: 1.312±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 395.9±42.0 °C(Predicted)
- pka: -0.06±0.20(Predicted)
1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37462532-0.05g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 0.05g |
$229.0 | 2023-05-29 | |
| Enamine | EN300-37462532-0.1g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 0.1g |
$342.0 | 2023-05-29 | |
| Enamine | EN300-37462532-0.25g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 0.25g |
$487.0 | 2023-05-29 | |
| Enamine | EN300-37462532-0.5g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 0.5g |
$768.0 | 2023-05-29 | |
| Enamine | EN300-37462532-1.0g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 1g |
$986.0 | 2023-05-29 | |
| Enamine | EN300-37462532-2.5g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 2.5g |
$1931.0 | 2023-05-29 | |
| Enamine | EN300-37462532-5.0g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 5g |
$2858.0 | 2023-05-29 | |
| Enamine | EN300-37462532-10.0g |
tert-butyl 7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 10g |
$4236.0 | 2023-05-29 | |
| Aaron | AR028S7O-50mg |
tert-butyl7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 50mg |
$340.00 | 2025-02-16 | |
| Aaron | AR028S7O-100mg |
tert-butyl7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2102121-34-4 | 95% | 100mg |
$496.00 | 2025-02-16 |
1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2102121-34-4 (1,1-Dimethylethyl 6,7-dihydro-7-oxothiazolo[4,5-c]pyridine-5(4H)-carboxylate) Related Products
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